Cas no 2228309-58-6 (4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid)

• Product Name: 4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid
• CAS No: 2228309-58-6
• MF: C₁₆H₂₂ClNO₄
• MW: 327.80318403244
• CID: 5897117
• PubChem ID: 165828057
• Update Time: 2025-05-22

4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid
• 2228309-58-6
• 4-(4-{[(tert-butoxy)carbonyl]amino}-3-chlorophenyl)-2-methylbutanoic acid
• EN300-1901221

• Inchi： 1S/C16H22ClNO4/c1-10(14(19)20)5-6-11-7-8-13(12(17)9-11)18-15(21)22-16(2,3)4/h7-10H,5-6H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： XIMRUVRGUKQPFK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(C(=O)O)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 327.1237359g/mol
• Monoisotopic Mass: 327.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid

4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid: A Comprehensive Overview

4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid is a compound with the CAS number 2228309-58-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a tert-butoxy carbonyl group, a chlorine substituent, and a butanoic acid moiety. Its unique combination of functional groups makes it a valuable molecule for both academic research and potential therapeutic applications.

The synthesis of 4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid involves a series of carefully designed reactions, including nucleophilic substitutions, acylation, and deprotection steps. Recent advancements in asymmetric synthesis have enabled researchers to explore the enantiomeric purity of this compound, which is crucial for its application in chiral recognition studies. The tert-butoxy carbonyl (Boc) group plays a pivotal role in protecting the amine functionality during the synthesis process, ensuring high yields and purity.

One of the most exciting developments involving this compound is its role in drug discovery. Researchers have investigated its potential as a lead compound for treating various diseases, including cancer and inflammatory disorders. The presence of the chlorine atom at the meta position of the aromatic ring contributes to the molecule's hydrophobicity and bioavailability, making it an attractive candidate for further pharmacological studies. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a kinase inhibitor.

The structural versatility of 4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid also makes it a valuable tool in chemical biology. Its ability to undergo various post-synthetic modifications allows researchers to explore its interactions with biological systems at a molecular level. For instance, the butanoic acid moiety can be easily converted into other functional groups, enabling the creation of bioisosteres or prodrugs with enhanced pharmacokinetic profiles.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under different conditions. Recent studies have also explored its thermal behavior and degradation pathways, which are essential for understanding its shelf life and storage requirements.

In conclusion, 4-(4-{(tert-butoxy)carbonylamino}-3-chlorophenyl)-2-methylbutanoic acid (CAS No: 2228309-58-6) is a multifaceted compound with significant potential in both academic research and therapeutic development. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key molecule in the ongoing quest for innovative drug candidates.